Cas no 6538-04-1 (ERGOSTA-1,4,6,22-TETRAEN-3-ONE, (22E)-)

• Product name: ERGOSTA-1,4,6,22-TETRAEN-3-ONE, (22E)-
• CAS No: 6538-04-1
• MF: C₂₈H₄₀O
• MW: 392.61660861969
• CID: 3426728
• PubChem ID: 14181229

ERGOSTA-1,4,6,22-TETRAEN-3-ONE, (22E)- Chemical and Physical Properties

Names and Identifiers

• ERGOSTA-1,4,6,22-TETRAEN-3-ONE, (22E)-
• 6538-04-1
• SCHEMBL9631666

• Inchi： InChI=1S/C28H40O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7-10,13,15,17-20,23-26H,11-12,14,16H2,1-6H3/b8-7+/t19-,20+,23-,24+,25-,26-,27-,28+/m0/s1
• InChI Key： KOSMAMYWNNSLTE-ADBSWBDJSA-N

Computed Properties

• Exact Mass: 392.307915895g/mol
• Monoisotopic Mass: 392.307915895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives